Cas no 3781-88-2 (4-methoxy-3-methyl-Benzofuran)
4-methoxy-3-methyl-Benzofuran structure
Product Name:4-methoxy-3-methyl-Benzofuran
CAS No:3781-88-2
MF:C10H10O2
MW:162.185203075409
CID:1111735
PubChem ID:66842179
Update Time:2025-04-20
4-methoxy-3-methyl-Benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-3-methyl-Benzofuran
- 3-methyl-4-methoxybenzofuran
- SY310177
- SCHEMBL916641
- DB-331416
- 4-Methoxy-3-methylbenzofuran
- MFCD15144107
- 3781-88-2
- HFPWQSZSVSPNMU-UHFFFAOYSA-N
-
- Inchi： 1S/C10H10O2/c1-7-6-12-9-5-3-4-8(11-2)10(7)9/h3-6H,1-2H3
- InChI Key： HFPWQSZSVSPNMU-UHFFFAOYSA-N
- SMILES： O1C=C(C)C2C(=CC=CC1=2)OC
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 22.4Ų
4-methoxy-3-methyl-Benzofuran Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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